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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)acetamide

Cat. No.: B093306

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of N-(2-Hydroxyethyl)acetamide, geared towards
researchers, scientists, and professionals in drug development.

Core Molecular Data

N-(2-Hydroxyethyl)acetamide, also known as acetylcolamine, is a chemical compound with a
variety of industrial and potential pharmaceutical applications. Below is a summary of its key
guantitative data.

Property Value
Molecular Formula C4H9NO2
Molecular Weight 103.12 g/mol
CAS Number 142-26-7

Synthesis of N-(2-Hydroxyethyl)acetamide

A common and efficient method for the synthesis of N-(2-Hydroxyethyl)acetamide is the
acylation of ethanolamine with an acetylating agent, such as acetic anhydride or acetyl
chloride. This reaction is typically performed in a suitable solvent and may require a base to
neutralize the acidic byproduct.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b093306?utm_src=pdf-interest
https://www.benchchem.com/product/b093306?utm_src=pdf-body
https://www.benchchem.com/product/b093306?utm_src=pdf-body
https://www.benchchem.com/product/b093306?utm_src=pdf-body
https://www.benchchem.com/product/b093306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Acylation of Ethanolamine

Materials:

o Ethanolamine

e Acetic anhydride

» Anhydrous diethyl ether (or another suitable aprotic solvent)
e Sodium bicarbonate (or another suitable base)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

In a round-bottom flask, dissolve ethanolamine in anhydrous diethyl ether.
e Cool the solution in an ice bath and begin stirring.
» Slowly add acetic anhydride dropwise to the stirred solution from a dropping funnel.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for several hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).
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e Upon completion, quench the reaction by slowly adding a saturated solution of sodium
bicarbonate to neutralize any excess acetic anhydride and acetic acid.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude N-(2-Hydroxyethyl)acetamide.

e The crude product can be further purified by distillation or recrystallization.

Synthesis Workflow
Ethanolamine + Acylation Reaction in Aqueous Workup Solvent Extraction Drying Purification
Acetic Anhydride Diethyl Ethsr (NaHCO3 wash) (Diethyl Ether) (MgS04) (Distillation/Recrystallization)

Click to download full resolution via product page

Synthesis workflow for N-(2-Hydroxyethyl)acetamide.

Potential Biological Role and Signaling Pathway

While N-(2-Hydroxyethyl)acetamide itself is not extensively studied for its biological activity,
structurally related N-acylethanolamines (NAEs) have garnered significant interest in
pharmacology. One prominent example is N-palmitoylethanolamide (PEA), an endogenous
fatty acid amide that has demonstrated anti-inflammatory, analgesic, and neuroprotective
properties.

Based on the mechanism of action of PEA, it is plausible that N-(2-Hydroxyethyl)acetamide
could interact with similar biological targets, although with different potency and efficacy. A key
pathway for NAEs involves the endocannabinoid system, particularly the cannabinoid-like G
protein-coupled receptors.

Proposed Signaling Pathway

The proposed signaling pathway for N-(2-Hydroxyethyl)acetamide, by analogy to other N-
acylethanolamines, may involve the activation of cannabinoid CB2 receptors, which are
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primarily expressed on immune cells. This activation can lead to the downstream modulation of
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Proposed signaling pathway for N-(2-Hydroxyethyl)acetamide.

This guide serves as a foundational resource for researchers. Further experimental validation is
necessary to fully elucidate the synthetic and biological properties of N-(2-
Hydroxyethyl)acetamide.

 To cite this document: BenchChem. [An In-depth Technical Guide to N-(2-
Hydroxyethyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093306#n-2-hydroxyethyl-acetamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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